
2-Hydroxy-5-methyl-3-nitrobenzaldehyde
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Hydroxy-5-methyl-3-

nitrobenzaldehyde

Cat. No.: B183002 Get Quote

An In-depth Technical Guide to the Chemical Properties of Hydroxy-Methyl-Nitrobenzaldehyde

Isomers

A Note on Isomer Specificity
Initial research for "2-Hydroxy-5-methyl-3-nitrobenzaldehyde" did not yield specific data for

this particular constitutional isomer. It is highly probable that the intended compound of interest

is one of two closely related and well-documented isomers: 2-Hydroxy-3-methyl-5-

nitrobenzaldehyde or 2-Hydroxy-5-nitrobenzaldehyde. This guide provides a comprehensive

overview of the chemical properties and relevant experimental data for these two compounds.

2-Hydroxy-3-methyl-5-nitrobenzaldehyde
This isomer is characterized by a methyl group at position 3 and a nitro group at position 5 of

the salicylaldehyde backbone.

Chemical and Physical Properties
The fundamental physicochemical properties of 2-Hydroxy-3-methyl-5-nitrobenzaldehyde are

summarized in the table below.
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Property Value Source

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol [1]

CAS Number 68007-03-4 [1][2]

IUPAC Name
2-hydroxy-3-methyl-5-

nitrobenzaldehyde
[1]

Synonyms N/A

Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

XLogP3 1.8 [1]

Spectral Data
Detailed spectral information is crucial for the identification and characterization of the

compound.

Spectrum Type Key Features

¹H NMR
Data not available in the provided search

results.

¹³C NMR
Data not available in the provided search

results.

Mass Spec
Data not available in the provided search

results.

IR
Data not available in the provided search

results.
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Synthesis
2-Hydroxy-3-methyl-5-nitrobenzaldehyde can be synthesized from 2-Hydroxy-3-

methylbenzaldehyde.[3] While specific reaction conditions were not detailed in the provided

results, a general synthetic pathway can be inferred.

2-Hydroxy-3-methylbenzaldehyde Nitrating Agent
(e.g., HNO₃/H₂SO₄)

Nitration 2-Hydroxy-3-methyl-5-nitrobenzaldehyde

Click to download full resolution via product page

Caption: General synthesis pathway for 2-Hydroxy-3-methyl-5-nitrobenzaldehyde.

Safety and Hazards
This compound is associated with several hazard classifications.

Hazard Class GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
H335 May cause respiratory irritation

Source:[1]

2-Hydroxy-5-nitrobenzaldehyde
This isomer, also known as 5-Nitrosalicylaldehyde, features a nitro group at the 5-position of

the salicylaldehyde structure.

Chemical and Physical Properties
The key physicochemical data for 2-Hydroxy-5-nitrobenzaldehyde are presented below.
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Property Value Source

Molecular Formula C₇H₅NO₄

Molecular Weight 167.12 g/mol [4]

CAS Number 97-51-8 [4]

IUPAC Name 2-hydroxy-5-nitrobenzaldehyde

Synonyms 5-Nitrosalicylaldehyde [4]

Appearance Dark yellow solid

Melting Point 125-128 °C [4]

Boiling Point Not specified

Solubility Not specified

Assay 98% [4]

Spectral Data
Spectroscopic data is essential for the structural elucidation of this molecule.

Spectrum Type Key Features

SMILES [H]C(=O)c1cc(ccc1O)--INVALID-LINK--=O

InChI
1S/C7H5NO4/c9-4-5-3-6(8(11)12)1-2-

7(5)10/h1-4,10H

InChI Key IHFRMUGEILMHNU-UHFFFAOYSA-N

Source:[4]

Experimental Protocols
Synthesis of 2-Hydroxy-5-nitrobenzaldehyde
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An unexpected synthesis of 2-Hydroxy-5-nitrobenzaldehyde was reported from the reaction of

Lanthanum(III) nitrate hexahydrate with the Schiff base ligand 2-((2-(2-hydroxyethylamino)

ethylimino)methyl) phenol.[5]

Experimental Workflow:

Reactants

Process

Schiff Base Ligand
(0.31g, 1.5 mmol)

in Acetonitrile/Methanol (2:1, 5 mL)
Mix Reactant Solutions

La(NO₃)₃·6H₂O
(0.21g, 0.5 mmol)

in Acetonitrile/Methanol (2:1, 4 mL)

Stir for 4 hours
Recrystallize from

Acetonitrile/THF (1:4)
+ 1 mL Nitric Acid

2-Hydroxy-5-nitrobenzaldehyde
(Orange Oil, Yield: 29.94%)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Hydroxy-5-nitrobenzaldehyde.[5]

Safety and Hazards
The safety profile for 2-Hydroxy-5-nitrobenzaldehyde is important for handling and storage.

Hazard Class GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Source:[4]

Comparative Summary and Applications
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Both 2-Hydroxy-3-methyl-5-nitrobenzaldehyde and 2-Hydroxy-5-nitrobenzaldehyde are

valuable precursors in organic synthesis. The presence of the aldehyde, hydroxyl, and nitro

functional groups allows for a variety of chemical transformations, making them useful building

blocks for the synthesis of more complex molecules, including Schiff bases and various

heterocyclic compounds. Their utility is noted in the synthesis of metal complexes and as

intermediates in medicinal chemistry research. The specific substitution pattern of each isomer

will influence its reactivity and the stereochemistry of subsequent reactions. Researchers

should carefully select the appropriate isomer based on the desired final product and synthetic

strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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